Cas no 52094-05-0 (bis(methylamino)cyclobut-3-ene-1,2-dione)

52094-05-0 structure
Product name:bis(methylamino)cyclobut-3-ene-1,2-dione
bis(methylamino)cyclobut-3-ene-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3,4-bis(methylamino)-
- 3,4-bis(methylamino)cyclobut-3-ene-1,2-dione
- bis(methylamino)cyclobut-3-ene-1,2-dione
- 3,4-di(methylamino)cyclobut-3-ene-1,2-dione
- EN300-268550
- CCA09405
- DTXSID00381785
- MFCD00154275
- D72864
- AKOS006222112
- 52094-05-0
- SCHEMBL409685
- CS-0046704
-
- MDL: MFCD00154275
- Inchi: InChI=1S/C6H8N2O2/c1-7-3-4(8-2)6(10)5(3)9/h7-8H,1-2H3
- InChI Key: FOGOBMREAIKYCG-UHFFFAOYSA-N
- SMILES: CNC1=C(C(=O)C1=O)NC
Computed Properties
- Exact Mass: 140.05864
- Monoisotopic Mass: 140.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
bis(methylamino)cyclobut-3-ene-1,2-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-268550-0.05g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 0.05g |
$229.0 | 2023-09-11 | |
Chemenu | CM432366-250mg |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95%+ | 250mg |
$522 | 2023-03-01 | |
AstaTech | D72864-1/G |
3,4-BIS(METHYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE |
52094-05-0 | 98% | 1g |
$1086 | 2023-09-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1117344-100mg |
3,4-Bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 97% | 100mg |
¥2460.00 | 2024-05-10 | |
Enamine | EN300-268550-1.0g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 1g |
$0.0 | 2023-06-07 | |
Enamine | EN300-268550-0.25g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 0.25g |
$487.0 | 2023-09-11 | |
Aaron | AR01B31W-2.5g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 2.5g |
$2681.00 | 2023-12-14 | |
Enamine | EN300-268550-5g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 5g |
$2858.0 | 2023-09-11 | |
Enamine | EN300-268550-10g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 10g |
$4236.0 | 2023-09-11 | |
1PlusChem | 1P01B2TK-250mg |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 97% | 250mg |
$292.00 | 2025-03-19 |
bis(methylamino)cyclobut-3-ene-1,2-dione Related Literature
-
Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
-
Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
-
Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52094-05-0)bis(methylamino)cyclobut-3-ene-1,2-dione

Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):928.0/345.0/203.0